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Compound of Interest

Compound Name: Methyl 3-bromopropiolate

Cat. No.: B1362460 Get Quote

Methyl 3-bromopropionate is a colorless to slightly yellow liquid, recognized by its CAS number

3395-91-3.[1][2][3] It is a bifunctional molecule, featuring both a reactive carbon-bromine bond

and an ester group, which makes it a valuable intermediate in a multitude of organic syntheses.

[4][5][6] Its structure allows it to act as a versatile precursor for introducing a three-carbon chain

with a terminal ester functionality.

Table 1: Physicochemical Properties of Methyl 3-bromopropionate
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Property Value Source(s)

CAS Number 3395-91-3 [1][2][3][7][8]

Molecular Formula C₄H₇BrO₂ [1][2]

Molecular Weight 167.00 g/mol [1][2][3]

Appearance
Colorless to very slightly yellow

liquid
[1][7][8]

Boiling Point 64-66 °C at 18 mmHg [1][9]

Density 1.53 g/mL at 25 °C [5][9]

Refractive Index (n20/D) 1.458 [5][10]

Flash Point 75 °C (167 °F) - closed cup [5][10]

Synonyms

Methyl β-bromopropionate, 3-

Bromopropionic acid methyl

ester

[5][7][8]

Synthesis Methodologies: A Protocol-Driven
Approach
The synthesis of Methyl 3-bromopropionate is well-established, with the most common routes

involving the addition of hydrogen bromide to methyl acrylate or the esterification of 3-

bromopropionic acid. The choice of method often depends on the availability of starting

materials, scale, and desired purity.

Synthesis via Hydrobromination of Methyl Acrylate
This is a widely used industrial and laboratory method, prized for its atom economy and

directness. The reaction proceeds via an anti-Markovnikov addition of HBr to the electron-

deficient alkene of the acrylate.

Experimental Protocol:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://store.p212121.com/Methyl-3-bromopropionate/
https://www.scbt.com/p/methyl-3-bromopropionate-3395-91-3
https://www.sigmaaldrich.com/KR/ko/product/aldrich/242373
https://www.tcichemicals.com/MX/en/p/B0648
https://www.tcichemicals.com/IN/en/p/B0648
https://store.p212121.com/Methyl-3-bromopropionate/
https://www.scbt.com/p/methyl-3-bromopropionate-3395-91-3
https://store.p212121.com/Methyl-3-bromopropionate/
https://www.scbt.com/p/methyl-3-bromopropionate-3395-91-3
https://www.sigmaaldrich.com/KR/ko/product/aldrich/242373
https://store.p212121.com/Methyl-3-bromopropionate/
https://www.tcichemicals.com/MX/en/p/B0648
https://www.tcichemicals.com/IN/en/p/B0648
https://store.p212121.com/Methyl-3-bromopropionate/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9362390.htm
https://www.lookchem.com/casno3395-91-3.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9362390.htm
https://www.lookchem.com/casno3395-91-3.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/242373
https://www.lookchem.com/casno3395-91-3.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/242373
https://www.lookchem.com/casno3395-91-3.html
https://www.tcichemicals.com/MX/en/p/B0648
https://www.tcichemicals.com/IN/en/p/B0648
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation: A solution of methyl acrylate (3 moles) in anhydrous ether (500 ml) is placed in

a round-bottomed flask equipped with a gas inlet tube and a drying tube.[11]

Reaction Initiation: The flask is cooled in an ice bath.[11]

HBr Addition: Gaseous hydrogen bromide (245 g, 3 moles) is bubbled through the solution.

The addition should be controlled to manage the exothermic reaction.[11]

Work-up: The reaction mixture is washed with a 7% sodium sulfate solution to remove any

unreacted HBr and other aqueous impurities.[11]

Drying and Isolation: The organic layer is dried over anhydrous sodium sulfate, filtered, and

the solvent is removed under reduced pressure to yield the crude product.[11]

Purification: The crude ester can be purified by vacuum distillation to afford Methyl 3-

bromopropionate in high yield.[11]
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Synthesis Workflow: Hydrobromination
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Caption: Workflow for the synthesis of Methyl 3-bromopropionate.

Synthesis via Esterification of 3-Bromopropionic Acid
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Another classical approach involves the Fischer esterification of 3-bromopropionic acid with

methanol, typically in the presence of a strong acid catalyst like sulfuric acid.

Chemical Reactivity and Synthetic Utility
The synthetic power of Methyl 3-bromopropionate stems from the electrophilic nature of the

carbon atom bonded to the bromine. This makes it an excellent substrate for nucleophilic

substitution reactions (Sₙ2). The bromine atom serves as a good leaving group, readily

displaced by a wide range of nucleophiles.

This reactivity is harnessed to introduce the -CH₂CH₂COOCH₃ fragment into various

molecules, a common strategy in the synthesis of pharmaceuticals and other complex organic

compounds.[4][6]

Caption: General Sₙ2 reaction of Methyl 3-bromopropionate.

Key Applications in Organic Synthesis:
Pharmaceutical Intermediates: It is a crucial intermediate in the synthesis of various active

pharmaceutical ingredients (APIs), including anti-inflammatory and analgesic drugs.[4]

Agrochemicals: This compound is also utilized in the formulation of crop protection agents.[6]

Complex Molecule Synthesis: It has been specifically used in the laboratory synthesis of

spiroanellated γ-lactones, pinacols, and other complex heterocyclic systems.[5][9][10]

Safety, Handling, and Storage
As with any reactive chemical, proper handling of Methyl 3-bromopropionate is paramount for

laboratory safety. It is classified as a combustible liquid and is harmful if swallowed.[7][12] It

can also cause skin and serious eye irritation, and may cause respiratory irritation.[12][13]

Table 2: Hazard and Safety Information
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Category Information Source(s)

Hazard Statements

H227 (Combustible liquid),

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[7][10][12]

Precautionary Statements

P210 (Keep away from

heat/sparks/open flames),

P261 (Avoid breathing

vapours), P280 (Wear

protective gloves/eye

protection), P305+P351+P338

(IF IN EYES: Rinse cautiously

with water)

[7][10][12]

Personal Protective Equipment

(PPE)

Safety goggles, chemical-

resistant gloves, lab coat. Use

in a well-ventilated area or

under a chemical fume hood.

[14][15]

Storage

Store in a cool, dry, well-

ventilated area away from

incompatible substances such

as strong oxidizing agents,

acids, and bases. Keep

container tightly closed.

[12][14][15]

First Aid (Eyes)

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing

and get medical

advice/attention.

[7][12]

First Aid (Skin)
Wash with plenty of soap and

water.[7]
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First Aid (Ingestion)

Call a POISON CENTER or

doctor if you feel unwell. Rinse

mouth.[7] Do NOT induce

vomiting.[12]

Conclusion
Methyl 3-bromopropionate is more than just a simple alkyl halide; it is a versatile and

indispensable tool in the arsenal of the modern synthetic chemist. Its predictable reactivity,

coupled with its commercial availability, ensures its continued use in the synthesis of a vast

array of valuable compounds, from life-saving pharmaceuticals to advanced materials. A

thorough understanding of its properties, synthesis, and handling protocols, as outlined in this

guide, is essential for its safe and effective application in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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